Cas no 70577-95-6 (4,4,4-Trifluoro-2-butynoic Acid Methyl Ester)

• Product Name: 4,4,4-Trifluoro-2-butynoic Acid Methyl Ester
• CAS No: 70577-95-6
• MF: C₅H₃F₃O₂
• MW: 152.071332216263
• CID: 975346
• PubChem ID: 11240589
• Update Time: 2025-11-01

4,4,4-Trifluoro-2-butynoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• METHYL 4,4,4-TRIFLUOROCROTONATE
• 4,4,4-Trifluoro-2-butynoic Acid Methyl Ester
• 2-Butynoic acid 4,4,4-trifluoro methyl ester
• 4,4,4-Trifluoro-2-bu
• 2-amino-3-trifluoromethyl-benzoic acid,methyl ester
• 3-Trifluoromethylanthranilsaeure-methylester
• ANW-57620
• CL8521
• CTK8B7544
• methyl 2-amino-3-trifluoromethyl-benzoate
• Methyl 2-amino-3-trifluoromethylbenzoate
• methyl 3- trifluoromethylpropiolate
• methyl 3-trifluoromethylanthranilate
• methyl 4,4,4-trifluorobut-2-ynoate
• methyl-4,4,4-trifluorobutynoate
• SureCN3531721
• 2-Butynoic acid, 4,4,4-trifluoro-, methyl ester
• SCHEMBL5734444
• 70577-95-6
• EN300-736094
• FT-0628598
• D87640

• Inchi： 1S/C5H3F3O2/c1-10-4(9)2-3-5(6,7)8/h1H3
• InChI Key： QRIDXWUOPRURFC-UHFFFAOYSA-N
• SMILES： FC(C#CC(=O)OC)(F)F

Computed Properties

• Exact Mass: 154.02415
• Monoisotopic Mass: 152.00851382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: 。
• PSA: 26.3
• Solubility: 。

4,4,4-Trifluoro-2-butynoic Acid Methyl Ester Security Information

• Risk Phrases：R11;R36/37/38
• Safety Term：S16;S23;S26;S36

Additional information on 4,4,4-Trifluoro-2-butynoic Acid Methyl Ester

Comprehensive Overview of 4,4,4-Trifluoro-2-butynoic Acid Methyl Ester (CAS No. 70577-95-6)

4,4,4-Trifluoro-2-butynoic Acid Methyl Ester (CAS No. 70577-95-6) is a fluorinated organic compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. This ester derivative, characterized by its trifluoromethyl group and alkynyl functionality, is widely utilized in pharmaceuticals, agrochemicals, and advanced material synthesis. Its molecular structure, combining a methyl ester with a trifluoromethylated alkyne, makes it a valuable building block in organic chemistry.

The growing demand for fluorinated compounds in research and industrial applications has positioned 4,4,4-Trifluoro-2-butynoic Acid Methyl Ester as a compound of interest. Researchers often search for "synthesis of trifluoromethylated esters" or "applications of fluorinated alkynes," reflecting the compound's relevance in modern chemistry. Its stability and reactivity under mild conditions make it a preferred choice for click chemistry and cross-coupling reactions, which are pivotal in drug discovery and material science.

One of the key advantages of 4,4,4-Trifluoro-2-butynoic Acid Methyl Ester is its role in the development of bioactive molecules. The trifluoromethyl group is known to enhance the metabolic stability and lipophilicity of pharmaceutical compounds, addressing common challenges in drug design. This aligns with current trends in "fluorine in medicinal chemistry" and "improving drug bioavailability," topics frequently explored by scientists and industry professionals.

In agrochemical research, 4,4,4-Trifluoro-2-butynoic Acid Methyl Ester serves as an intermediate for synthesizing herbicides and pesticides with improved efficacy. The compound's ability to introduce fluorine atoms into target molecules is crucial for developing environmentally friendly solutions, a hot topic in "green chemistry" and "sustainable agriculture." Its use in these applications underscores its importance in addressing global food security challenges.

From a material science perspective, this compound is employed in the synthesis of fluorinated polymers and specialty coatings. These materials exhibit exceptional resistance to heat, chemicals, and UV radiation, making them ideal for high-performance applications. Searches like "fluoropolymers in electronics" or "advanced coating materials" highlight the compound's relevance in cutting-edge technologies.

Handling and storage of 4,4,4-Trifluoro-2-butynoic Acid Methyl Ester require adherence to standard laboratory safety protocols. While not classified as hazardous under normal conditions, proper ventilation and protective equipment are recommended. This aligns with the increasing focus on "chemical safety in research labs" and "best practices for handling fluorinated compounds," which are frequently searched by professionals.

In conclusion, 4,4,4-Trifluoro-2-butynoic Acid Methyl Ester (CAS No. 70577-95-6) is a multifaceted compound with broad applications across industries. Its unique properties cater to the evolving needs of pharmaceuticals, agrochemicals, and advanced materials, making it a subject of ongoing research and innovation. As interest in fluorine chemistry continues to rise, this compound will likely remain at the forefront of scientific and industrial advancements.